Cas no 19625-63-9 (2-Pyridinecarboxylic acid, 4,6-diphenyl-)

• Product Name: 2-Pyridinecarboxylic acid, 4,6-diphenyl-
• CAS No: 19625-63-9
• MF: C₁₈H₁₃NO₂
• MW: 275.301324605942
• CID: 1388176
• PubChem ID: 3721768
• Update Time: 2025-10-31

2-Pyridinecarboxylic acid, 4,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4,6-diphenyl-
• 2,4-diphenylpicolinic acid
• SCHEMBL316446
• starbld0010206
• 4,6-diphenylpicolinic acid
• YISHTFYLAZVESR-UHFFFAOYSA-N
• 19625-63-9
• 4,6-diphenylpyridine-2-carboxylic Acid

• Inchi： 1S/C18H13NO2/c20-18(21)17-12-15(13-7-3-1-4-8-13)11-16(19-17)14-9-5-2-6-10-14/h1-12H,(H,20,21)
• InChI Key： YISHTFYLAZVESR-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.09469
• Monoisotopic Mass: 275.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Pyridinecarboxylic acid, 4,6-diphenyl-

4,6-Diphenyl-2-Pyridinecarboxylic Acid: An Overview of Its Properties and Applications

4,6-Diphenyl-2-pyridinecarboxylic acid (CAS No. 19625-63-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4,6-diphenylpicolinic acid, is characterized by its unique molecular structure, which consists of a pyridine ring substituted with two phenyl groups at the 4 and 6 positions, and a carboxylic acid group at the 2 position. The combination of these functional groups imparts a range of interesting chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 4,6-diphenyl-2-pyridinecarboxylic acid can be achieved through several routes. One common method involves the condensation of 2-chloropyridine with benzaldehyde followed by oxidation to form the carboxylic acid. Another approach involves the palladium-catalyzed coupling of 2-pyridinecarboxylic acid with phenylboronic acid. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for research and industrial applications.

In terms of its physical properties, 4,6-diphenyl-2-pyridinecarboxylic acid is a white crystalline solid with a melting point of approximately 180°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The chemical reactivity of 4,6-diphenyl-2-pyridinecarboxylic acid is primarily centered around its carboxylic acid group. This functional group can undergo typical carboxylic acid reactions such as esterification, amide formation, and decarboxylation. Additionally, the presence of the pyridine ring and phenyl substituents provides opportunities for further functionalization through electrophilic aromatic substitution and nucleophilic aromatic substitution reactions.

In the realm of medicinal chemistry, 4,6-diphenyl-2-pyridinecarboxylic acid has shown promise as a lead compound for the development of novel pharmaceuticals. Recent studies have explored its potential as an inhibitor of various enzymes involved in disease pathways. For example, research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes these derivatives attractive candidates for further drug development.

Beyond its medicinal applications, 4,6-diphenyl-2-pyridinecarboxylic acid has also found use in materials science. Its unique electronic properties make it a valuable building block for the synthesis of functional materials such as polymers and coordination complexes. These materials have potential applications in areas such as electronics, catalysis, and sensing technologies.

The environmental impact of 4,6-diphenyl-2-pyridinecarboxylic acid is an important consideration in its use and disposal. Studies have shown that this compound is biodegradable under certain conditions, but proper handling and disposal practices should still be followed to minimize any potential environmental risks.

In conclusion, 4,6-diphenyl-2-pyridinecarboxylic acid (CAS No. 19625-63-9) is a multifaceted compound with a wide range of applications in both research and industry. Its unique molecular structure endows it with valuable chemical properties that make it an important intermediate in synthetic processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the fields of medicinal chemistry and materials science.